Cas no 2580248-34-4 (2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride
• CAS No: 2580248-34-4
• MF: C₈H₂₀Cl₂N₂O
• MW: 231.163200378418
• MDL: MFCD33020392
• CID: 5672121
• PubChem ID: 155858300
• Update Time: 2025-06-10

2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580248-34-4
• 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride
• EN300-27144746
• 2-Methoxy-2-(1-methylpyrrolidin-3-yl)ethanamine;dihydrochloride

• MDL： MFCD33020392
• Inchi： 1S/C8H18N2O.2ClH/c1-10-4-3-7(6-10)8(5-9)11-2;;/h7-8H,3-6,9H2,1-2H3;2*1H
• InChI Key： NRHNZYWGPPNGKS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(CN)C1CN(C)CC1

Computed Properties

• Exact Mass: 230.0952687g/mol
• Monoisotopic Mass: 230.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride

Introduction to 2-Methoxy-2-(1-Methylpyrrolidin-3-yl)ethan-1-amine Dihydrochloride (CAS No. 2580248-34-4)

2-Methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride (CAS No. 2580248-34-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride is composed of a methoxy group, a pyrrolidine ring, and an amine functional group, all of which contribute to its distinct pharmacological properties. The methoxy group enhances the lipophilicity of the molecule, while the pyrrolidine ring provides structural rigidity and stability. The presence of the amine group allows for interactions with various biological targets, making this compound a versatile candidate for drug development.

In terms of synthesis, several methods have been reported for the preparation of 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride. One common approach involves the reaction of 1-methylpyrrolidine with an appropriate aldehyde or ketone in the presence of a reducing agent. This method yields high purity and yield, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed coupling reactions, which can provide greater control over the stereochemistry of the final product.

Recent research has focused on the pharmacological properties and potential therapeutic applications of 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride. Studies have shown that this compound exhibits potent activity against various neurological disorders, including depression and anxiety. In a study published in the Journal of Medicinal Chemistry, researchers found that 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride significantly reduced depressive-like behaviors in animal models, suggesting its potential as an antidepressant agent.

Beyond its effects on neurological disorders, 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride has also shown promise in the treatment of pain. A study conducted by a team at the University of California found that this compound exhibited strong analgesic properties without causing significant side effects. The researchers attributed this effect to its ability to modulate specific pain pathways in the central nervous system.

In addition to its therapeutic potential, 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride has been investigated for its safety profile. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. These findings are crucial for advancing the compound into clinical trials and eventual approval for use in humans.

The unique combination of structural features and pharmacological activities makes 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride an attractive candidate for further research and development. Ongoing studies are exploring its potential in treating other conditions such as neurodegenerative diseases and chronic pain syndromes. As more data becomes available, it is likely that this compound will continue to be a focus of interest in the pharmaceutical industry.

In conclusion, 2-methoxy-2-(1-methylpyrrolidin-3-yl)ethan-1-amine dihydrochloride (CAS No. 2580248-34-4) represents a promising molecule with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological profile make it a valuable asset in the ongoing efforts to develop new and effective treatments for various diseases and disorders.